Chaetoglobosins

Chaetoglobosins are a class of potent antitumor peptides isolated from the filamentous fungus *Streptomyces chaetoglobosinus*. These cyclic heptapeptides exhibit remarkable selectivity and efficacy in inhibiting various human cancer cell lines, including breast, lung, and colon cancers. Their unique structural features, such as the presence of unusual amino acids and specific conformational constraints, contribute to their potent biological activity. Chaetoglobosins have been extensively studied for their potential as novel anticancer agents due to their high cytotoxicity towards cancer cells while showing minimal toxicity to normal cells. Currently, they are being explored in various preclinical studies aimed at optimizing their therapeutic profile and developing strategies for improved delivery.
Chaetoglobosins
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